Cas no 110035-75-1 (3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole)

• Product Name: 3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole
• CAS No: 110035-75-1
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1195060
• PubChem ID: 22912924
• Update Time: 2025-04-20

3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(isocyanomethyl)-1,2,4-oxadiazole
• DTXSID90628878
• SCHEMBL7279207
• 3-cyclopropyl-5-isocyanomethyl-1,2,4-oxadiazole
• 110035-75-1
• KFVVSDPKGPUSEL-UHFFFAOYSA-N

• Inchi： 1S/C7H7N3O/c1-8-4-6-9-7(10-11-6)5-2-3-5/h5H,2-4H2
• InChI Key： KFVVSDPKGPUSEL-UHFFFAOYSA-N
• SMILES： O1C(C[N+]#[C-])=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.3Ų